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Compound of Interest

Compound Name: (3α,5β,6β,7α)-BAR501

Cat. No.: B605913 Get Quote

For Immediate Use by Laboratory and Research Professionals

This document provides critical safety, handling, and disposal protocols for (3α,5β,6β,7α)-
BAR501, a potent and selective G protein-coupled bile acid receptor 1 (GPBAR1) agonist.

Adherence to these guidelines is essential to ensure personnel safety and environmental

compliance.

I. Chemical and Safety Data Overview
(3α,5β,6β,7α)-BAR501, with CAS Number 1632118-69-4, is a valuable research tool in studies

related to metabolic diseases, inflammation, and cardiovascular conditions.[1][2] Its selective

agonistic activity on GPBAR1 makes it a compound of interest for investigating cellular

signaling pathways.[1][3]

Quantitative Data Summary:
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Property Value Source

Molecular Formula C₂₆H₄₆O₃ [2][4]

Molecular Weight 406.6 g/mol [1][2]

Purity ≥95% - 99.90% [3][5]

EC₅₀ 1 µM for GPBAR1 [2][3]

Solubility

DMF: 20 mg/mLDMSO: 100

µg/mLEthanol: 2

mg/mLEthanol:PBS (pH 7.2)

(1:2): 500 µg/mL

[1][5]

Storage (Stock Solution)
-80°C for 2 years-20°C for 1

year
[3]

II. Proper Disposal Procedures
The disposal of (3α,5β,6β,7α)-BAR501 and its containers must be conducted in accordance

with all applicable local, state, and federal regulations for chemical waste. As a bioactive

compound, improper disposal can pose environmental risks.

Step-by-Step Disposal Protocol:

Waste Classification: Classify waste containing BAR501 as chemical or hazardous waste.

Do not mix with general laboratory trash or dispose of it down the drain.

Waste Collection:

Solid Waste: Collect unused BAR501 powder, contaminated personal protective

equipment (PPE) such as gloves and lab coats, and any contaminated lab supplies (e.g.,

weighing paper, pipette tips) in a designated, clearly labeled, and sealed hazardous waste

container.

Liquid Waste: Collect solutions containing BAR501 in a separate, sealed, and clearly

labeled hazardous waste container. Ensure the container is compatible with the solvents

used (e.g., DMF, DMSO, Ethanol).
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Labeling: Label the waste container with "Hazardous Waste," the full chemical name "

(3α,5β,6β,7α)-BAR501," the approximate concentration and quantity, and the date.

Storage: Store the sealed hazardous waste container in a designated, secure, and well-

ventilated secondary containment area, away from incompatible materials, while awaiting

pickup.

Professional Disposal: Arrange for a licensed hazardous waste disposal company to collect

and dispose of the material. Provide them with the Safety Data Sheet (SDS) for BAR501.

Logical Flow for BAR501 Disposal Decision-Making:
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BAR501 Disposal Workflow
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Caption: Workflow for proper disposal of BAR501 waste.
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III. Experimental Protocols: Safe Handling and Use
Adherence to standard laboratory safety protocols is mandatory when handling BAR501.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear compatible chemical-resistant gloves.

Body Protection: Wear a laboratory coat.

Handling Guidelines:

Avoid Contact: Prevent contact with skin, eyes, and clothing.

Avoid Inhalation: Do not breathe dust or aerosols. Handle in a well-ventilated area or under a

chemical fume hood.

Weighing: When handling the solid form, weigh the compound in an enclosure that prevents

dust dispersion.

Solution Preparation: When preparing solutions, add the solvent to the pre-weighed

compound slowly to avoid splashing.

Spill Response: In case of a spill, absorb with an inert material (e.g., sand, vermiculite) and

place in a sealed container for disposal. Ventilate the area and wash the spill site after

material pickup is complete.

IV. Signaling Pathway Context
BAR501 is a selective agonist for GPBAR1, a G protein-coupled receptor that plays a role in

various physiological processes. Its activation initiates a downstream signaling cascade.

Simplified GPBAR1 Signaling Pathway:
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Simplified BAR501-GPBAR1 Signaling
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Caption: BAR501 activates GPBAR1, leading to downstream effects.
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By following these procedures, researchers can safely handle and dispose of (3α,5β,6β,7α)-
BAR501, minimizing risks to themselves and the environment while advancing critical scientific

research. Always refer to the specific Safety Data Sheet provided by your supplier for the most

detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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